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Compound of Interest

Compound Name: Exemestane-13C,d2

Cat. No.: B15138058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential technical information for the proper

storage, handling, and utilization of Exemestane-13C,d2, an isotopically labeled form of the

aromatase inhibitor Exemestane. The inclusion of stable isotopes is critical for various research

applications, including pharmacokinetic studies and use as an internal standard in quantitative

bioanalysis.

Compound Information
Identifier Value

Chemical Name Exemestane-13C,d2

Synonyms
6-Methyleneandrosta-1,4-diene-3,17-dione-19-

13C,d2

Molecular Formula C₁₉¹³CH₂₂D₂O₂

Molecular Weight 299.41 g/mol

Unlabeled CAS 107868-30-4

Storage and Stability
Proper storage of Exemestane-13C,d2 is crucial to maintain its isotopic purity and chemical

integrity. The following recommendations are based on information from various suppliers and
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stability data from related compounds.

Recommended Storage Conditions:

Condition Temperature Additional Notes

Long-term Storage -20°C

Recommended by most

suppliers for maintaining

stability over extended periods.

Short-term Storage 2-8°C (Refrigerator)
Suitable for temporary storage.

[1]

Shipping Ambient Temperature

The compound is generally

stable for short durations at

room temperature during

shipping.[1][2]

Stability Data Summary:

While specific stability studies on solid Exemestane-13C,d2 are not extensively published,

data from forced degradation studies of unlabeled Exemestane and stability assessments of a

similar isotopically labeled analog in a biological matrix provide valuable insights.
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Condition Matrix Duration Observations Source

Acidic (0.1N HCl) Methanol/Water 24 hours

Less than 10%

degradation

observed.

Basic (0.1N

NaOH)
Methanol/Water 24 hours

Less than 10%

degradation

observed.

Oxidative (3%

H₂O₂)
Methanol/Water 24 hours

Less than 10%

degradation

observed.

Thermal (80°C) Solid State 48 hours

Less than 10%

degradation

observed.

Freeze-Thaw

Cycles
Mouse Plasma

3 cycles (-80°C

to RT)

Negligible

degradation,

>85% of nominal

concentration

retained.

[3]

Bench-Top Mouse Plasma
Up to 6 hours at

25°C and 37°C
Stable. [3]

Autosampler
Processed

Samples

Up to 24 hours at

4°C
Stable. [3]

Long-Term Mouse Plasma
5 months at

-80°C

Stable, >85% of

nominal

concentration

retained.

[3]

Handling and Safety Precautions
Exemestane is a potent pharmaceutical compound, and its isotopically labeled form should be

handled with the same level of care. The following are general safety and handling guidelines

based on the Safety Data Sheet (SDS) of a closely related compound, Exemestane-13C,D4.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, a lab coat, and safety glasses with side shields.[4]

Respiratory Protection: In case of insufficient ventilation or when handling the powder, use a

suitable respirator. Avoid breathing dust.[5]

Engineering Controls: Handle the compound in a well-ventilated area, preferably in a

chemical fume hood.

Hygiene: Wash hands thoroughly after handling. Avoid contact with skin and eyes.[4][5] In

case of contact, rinse the affected area with plenty of water.[5]

Ingestion: Do not ingest. If swallowed, seek immediate medical attention.[5]

Experimental Protocols
Exemestane-13C,d2 is primarily used as an internal standard (IS) for the quantification of

Exemestane in biological matrices by liquid chromatography-tandem mass spectrometry (LC-

MS/MS). Below is a representative protocol based on published methods for the analysis of

Exemestane.[3][6][7]

Protocol: Quantification of Exemestane in Plasma using Exemestane-13C,d2 as an Internal

Standard

Preparation of Stock and Working Solutions:

Prepare a stock solution of Exemestane-13C,d2 in a suitable organic solvent (e.g.,

methanol or acetonitrile) at a concentration of 1 mg/mL.

Prepare a working internal standard solution by diluting the stock solution to the desired

concentration (e.g., 100 ng/mL) with the same solvent.

Prepare calibration standards and quality control (QC) samples by spiking known

concentrations of unlabeled Exemestane into blank plasma.

Sample Preparation (Protein Precipitation):
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To a 50 µL aliquot of plasma sample (calibration standard, QC, or unknown), add a fixed

volume (e.g., 10 µL) of the Exemestane-13C,d2 working solution.

Vortex briefly to mix.

Add 150 µL of cold acetonitrile to precipitate the plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column (e.g., Acquity UPLC BEH C18, 50 mm × 2.1

mm, 1.7 µm).[3]

Mobile Phase: A gradient elution using 0.1% acetic acid in water (Solvent A) and

acetonitrile (Solvent B) can be effective.[3]

Flow Rate: 0.3 mL/min.[3]

Injection Volume: 5-10 µL.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.[3][5]

Detection Mode: Selected Reaction Monitoring (SRM).

SRM Transitions (example based on Exemestane-13C,D3):

Exemestane: m/z 297.0 → 121.0 (quantifier) and 297.0 → 149.0 (qualifier).[3][5]

Exemestane-13C,d2 (predicted): The precursor ion will be m/z 300.4. The fragment

ions would need to be determined experimentally, but a common fragment would
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likely be m/z 121.0 or a shifted fragment. For Exemestane-13C,D3, the transitions are

m/z 300.1 → 121.0 and 300.1 → 258.9.[3][5]

Data Analysis:

Quantify the concentration of Exemestane in the unknown samples by constructing a

calibration curve based on the peak area ratio of the analyte to the internal standard

versus the nominal concentration of the calibration standards.

Visualizations
Experimental Workflow for Plasma Sample Analysis
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Caption: Workflow for the quantification of Exemestane in plasma.
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Caption: Major metabolic pathways of Exemestane.[2][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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